Cas no 1261674-97-8 (2,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl)

• Product Name: 2,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl
• CAS No: 1261674-97-8
• MF: C₁₃H₅Cl₄F₃
• MW: 359.986010313034
• CID: 4997087
• Update Time: 2025-06-10

2,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl

• Inchi： 1S/C13H5Cl4F3/c14-6-1-2-7(9(3-6)13(18,19)20)8-4-11(16)12(17)5-10(8)15/h1-5H
• InChI Key： WZLGDFZDNXKKMZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=CC=1C1C=CC(=CC=1C(F)(F)F)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 336
• XLogP3: 7.6
• Topological Polar Surface Area: 0

Additional information on 2,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl

Comprehensive Overview of 2,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl (CAS No. 1261674-97-8)

The chemical compound 2,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl (CAS No. 1261674-97-8) is a specialized biphenyl derivative that has garnered significant attention in industrial and research applications. This compound belongs to the broader class of halogenated biphenyls, which are known for their unique chemical properties and versatility. The presence of chlorine and trifluoromethyl groups in its structure enhances its stability and reactivity, making it a valuable intermediate in organic synthesis and material science.

In recent years, the demand for halogenated biphenyls has surged due to their applications in advanced materials, including liquid crystals, polymers, and electronic components. Researchers and manufacturers are particularly interested in 2,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl due to its potential role in developing high-performance materials with tailored properties. Its molecular structure allows for precise modifications, enabling the creation of compounds with specific thermal, electrical, or optical characteristics.

One of the most frequently searched topics related to this compound is its synthetic pathway. The synthesis of 2,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl typically involves multi-step reactions, including halogenation and cross-coupling processes. Advanced techniques such as palladium-catalyzed coupling and electrophilic aromatic substitution are often employed to achieve high yields and purity. These methods are critical for ensuring the compound's suitability for high-end applications, where even minor impurities can significantly impact performance.

Another area of interest is the environmental impact and sustainability of halogenated compounds. While 2,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl is not classified as hazardous, its degradation and persistence in the environment are subjects of ongoing research. Scientists are exploring eco-friendly alternatives and greener synthesis methods to minimize the ecological footprint of such chemicals. This aligns with the global trend toward green chemistry and sustainable industrial practices.

The compound's physical and chemical properties are also a focal point for many users. 2,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl exhibits high thermal stability and low solubility in water, making it suitable for applications in high-temperature environments. Its molecular weight and melting point are critical parameters for researchers designing new materials or optimizing existing processes. Detailed spectroscopic data, such as NMR and IR spectra, are often sought after for quality control and structural verification.

In the pharmaceutical and agrochemical industries, halogenated biphenyls serve as key building blocks for active ingredients. Although 2,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl is not directly used in drug formulation, its derivatives may contribute to the development of novel therapeutics or crop protection agents. This potential has led to increased scrutiny of its biological activity and toxicity profile, ensuring compliance with regulatory standards.

From a commercial perspective, the supply chain and market trends for 2,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl are closely monitored. The compound is primarily supplied by specialized chemical manufacturers, and its pricing is influenced by factors such as raw material availability and production capacity. Businesses seeking to incorporate this compound into their products often inquire about bulk purchasing options and custom synthesis services to meet their specific requirements.

In conclusion, 2,4,5,4'-Tetrachloro-2'-(trifluoromethyl)biphenyl (CAS No. 1261674-97-8) is a versatile and valuable chemical with diverse applications across multiple industries. Its unique properties and potential for innovation make it a subject of ongoing research and commercial interest. As the demand for advanced materials and sustainable solutions grows, this compound is likely to remain a key player in the field of specialty chemicals.